N-(3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-2,4,6-trimethylbenzamide

• IUPAC Name: N-(3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-2,4,6-trimethylbenzamide
• InChI: InChI=1S/C19H20N2OS/c1-11-8-12(2)17(13(3)9-11)18(22)21-19-15(10-20)14-6-4-5-7-16(14)23-19/h8-9H,4-7H2,1-3H3,(H,21,22)
• InChI Key: WBKFHUBOXKXIQR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C(=C1)C)C(=O)NC2=C(C3=C(S2)CCCC3)C#N)C
• Molecular Formula: C19H20N2OS
• Molecular Weight: 324.4 g/mol

Description

“N-(3-cyano-4,5,6,7-tetrahydro-1-benzothien-2-yl)-2-fluorobenzamide” is a small molecule that belongs to the class of organic compounds known as 2-halobenzoic acids and derivatives. These are benzoic acids or derivatives carrying a halogen atom at the 2-position of the benzene ring.

Synthesis Analysis

The synthesis of similar compounds involves the reactions of 2-amino-4,5,6,7-tetrahydro-1-benzothiophene-3-carbonitrile with 2-chloro-N-(aryl)-acetamides.

Molecular Structure Analysis

The molecular formula of the similar compound is C16H13FN2OS. The structure of this compound has been established.

Physical And Chemical Properties Analysis

The average weight of the similar compound is 300.351 and the monoisotopic weight is 300.073261943. Other physical and chemical properties are not available in the retrieved information.

Scientific Research Applications

Synthesis and Chemical Applications

• Benzothiophene derivatives, including compounds structurally related to "N-(3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-2,4,6-trimethylbenzamide," are synthesized through innovative methods for potential applications in organic synthesis and material science. Notably, methods like transition-metal-free [3+3] annulation showcase the preparation of complex molecules from simpler precursors, indicating a pathway for creating functionalized benzothiophene derivatives with potential applications in material science and pharmaceuticals (Nowacki & Wojciechowski, 2017).

Antitumor Activities

• Certain benzothiophene compounds exhibit significant antitumor activities. The synthesis of heterocyclic compounds derived from similar structures has demonstrated high inhibitory effects on various human cancer cell lines. This suggests potential research applications of related compounds in developing novel anticancer therapies (Shams et al., 2010).

Pharmacological Potential

• The exploration of benzothiophene derivatives for their pharmacological properties, such as their use in the design and synthesis of new drugs with potential anticonvulsant and antimicrobial activities. These compounds' interaction with biological receptors can provide a foundation for the development of new therapeutic agents (Faizi et al., 2017).

Advanced Material Science

• Benzothiophene derivatives are also investigated for their applications in material science, including the development of novel photochromic systems and polymers with specific electronic properties. These compounds' unique structural features may lead to materials with novel properties for technological applications (Uchida et al., 1990).